Cas no 832114-11-1 (4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester)

• Product Name: 4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
• CAS No: 832114-11-1
• MF: C₁₇H₂₇BN₂O₃
• MW: 318.218884706497
• MDL: MFCD05864307
• CID: 716111
• PubChem ID: 2758503
• Update Time: 2025-06-12

4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-Dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 4-(N-[2-(Dimethylamino)ethyl]carbamoyl)benzeneboronic acid pinacol ester
• 4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
• Benzamide,N-[2-(dimethylamino)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-[2-(dimethylamino)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-[2-(N',N'-DIMETHYLAMINO)ETHYL]BENZAMIDE-4-BORONIC ACID, PINACOL ESTER
• AMTB351
• N-(2-dimethylamino-ethyl)-4-boronic acid-benzamide
• N-(2-(dimethylamino)ethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• KTDBEJMIGCLCSU-UHFFFAOYSA-N
• ZXBA000188
• N-[2-(Dimethylamino)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (ACI)
• N-(2-Dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
• AB22755
• DTXSID00374359
• DB-056697
• BS-2119
• SCHEMBL473754
• 832114-11-1
• D84205
• CS-0153864
• N-(2-dimethylaminoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, AldrichCPR
• 4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid pinacol ester
• AKOS015960079
• MFCD05864307
• Benzamide, N-[2-(dimethylamino)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)

• MDL： MFCD05864307
• Inchi： 1S/C17H27BN2O3/c1-16(2)17(3,4)23-18(22-16)14-9-7-13(8-10-14)15(21)19-11-12-20(5)6/h7-10H,11-12H2,1-6H3,(H,19,21)
• InChI Key： KTDBEJMIGCLCSU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)NCCN(C)C

Computed Properties

• Exact Mass: 318.21100
• Monoisotopic Mass: 318.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.07
• Melting Point: 100-104°C
• Boiling Point: 457.5°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.519
• PSA: 50.80000
• LogP: 1.66810

4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Security Information

• Signal Word：none
• Hazard Statement： H413
• Warning Statement： P273; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester

4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester (CAS No. 832114-11-1): An Overview

4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester (CAS No. 832114-11-1) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as DMAE-PBA-Pin, is a boronic acid derivative that features a dimethylaminoethylcarbamoyl group attached to a phenylboronic acid moiety, which is further protected by a pinacol ester. The unique combination of these functional groups endows the compound with a range of useful properties and applications.

The dimethylamino group in DMAE-PBA-Pin imparts significant electronic and steric effects, making it an excellent ligand for various transition metal-catalyzed reactions. This property has been leveraged in the development of new catalysts and reaction methodologies. For instance, recent studies have demonstrated the utility of DMAE-PBA-Pin in Suzuki-Miyaura cross-coupling reactions, where it serves as a highly effective coupling partner for the formation of carbon-carbon bonds. The presence of the pinacol ester protects the boronic acid from premature hydrolysis, enhancing its stability and reactivity in aqueous environments.

In the realm of medicinal chemistry, DMAE-PBA-Pin has shown promise as a building block for the synthesis of bioactive molecules. Its ability to participate in efficient cross-coupling reactions allows for the facile introduction of boronic acid functionalities into complex molecular architectures. This is particularly valuable in the design and synthesis of targeted therapeutic agents, such as boron-based drugs for boron neutron capture therapy (BNCT). Recent research has highlighted the potential of boronic acid derivatives in improving the efficacy and selectivity of BNCT, making compounds like DMAE-PBA-Pin valuable intermediates in this context.

Beyond its applications in organic synthesis and medicinal chemistry, DMAE-PBA-Pin has also found utility in materials science. The combination of its electronic properties and reactivity makes it an attractive candidate for the development of functional materials, such as polymers and coatings. For example, researchers have explored the use of DMAE-PBA-Pin in the synthesis of conductive polymers and self-healing materials. These materials exhibit enhanced mechanical properties and stability, making them suitable for various industrial and technological applications.

The versatility of DMAE-PBA-Pin is further underscored by its role in supramolecular chemistry. The boronic acid moiety can engage in reversible covalent interactions with diols, enabling the formation of dynamic supramolecular assemblies. This property has been exploited in the design of smart materials that can respond to environmental stimuli, such as pH changes or temperature variations. Such materials have potential applications in drug delivery systems, sensors, and adaptive coatings.

In conclusion, 4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester (CAS No. 832114-11-1) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and supramolecular chemistry. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.